3-Silylpropan-1-amine
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Description
3-Silylpropan-1-amine is an organosilicon compound characterized by a propylamine backbone with a silyl group (-SiR₃) attached at the third carbon. This compound is primarily utilized as a core structure in synthesizing star-shaped polymers, such as poly(dimethylsiloxane) (PDMS) 3-arm star polymers . Its molecular architecture enables controlled polymer branching, contributing to applications in materials science, coatings, and biomedical engineering. Commercial variants (e.g., Product ID: P3944-3DMSSiNH2) exhibit a narrow molecular weight distribution (Mw/Mn = 1.1) and are priced between $300–$1800 per gram depending on scale .
Properties
Molecular Formula |
C3H11NSi |
|---|---|
Molecular Weight |
89.21 g/mol |
IUPAC Name |
3-silylpropan-1-amine |
InChI |
InChI=1S/C3H11NSi/c4-2-1-3-5/h1-4H2,5H3 |
InChI Key |
WWBITQUCWSFVNB-UHFFFAOYSA-N |
Canonical SMILES |
C(CN)C[SiH3] |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Polymer Science : 3-Silylpropan-1-amine’s role in PDMS star polymers is unmatched due to its balanced reactivity and branching efficiency . Alternatives like trisiloxane-linked amines (CAS 106214-84-0) are niche due to synthetic complexity .
- Safety : Silyl-substituted amines generally exhibit lower toxicity compared to aziridine or aromatic analogs (e.g., 1-(3-fluoro-4-methylphenyl)-3-phenylpropan-1-amine) .
- Synthetic Flexibility : Adamantyl and cyclohexyl derivatives are preferred in drug discovery, while silyl variants dominate materials science .
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